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Abstract
This technical guide provides a comprehensive overview of 6,6-Dimethylazepan-4-one
hydrochloride, a heterocyclic compound of interest in medicinal chemistry and drug discovery.

This document details its chemical identity, physicochemical properties, and a proposed

synthetic pathway. Due to the limited availability of specific experimental data for this

compound, this guide synthesizes information from related azepan-4-one structures to provide

insights into its potential applications and biological significance. This guide is intended for

researchers, scientists, and professionals in the field of drug development.

Introduction
The azepane scaffold is a privileged seven-membered nitrogen-containing heterocycle that

forms the core of numerous biologically active molecules and natural products. Its

conformational flexibility allows for diverse interactions with biological targets, making it a

valuable building block in medicinal chemistry. Substituted azepan-4-ones, in particular, serve

as versatile intermediates for the synthesis of more complex molecules with potential
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therapeutic applications. 6,6-Dimethylazepan-4-one hydrochloride, as a specific derivative,

presents a unique structural motif with the gem-dimethyl group potentially influencing its

metabolic stability and binding affinity to target proteins. This guide aims to consolidate the

available information and provide a scientifically grounded perspective on this compound.

Physicochemical Properties
The fundamental physicochemical properties of 6,6-Dimethylazepan-4-one hydrochloride
are crucial for its handling, formulation, and interpretation in experimental settings.

Property Value Source

IUPAC Name
6,6-dimethylazepan-4-

one;hydrochloride
Calculated

Molecular Formula C₈H₁₆ClNO Calculated

Molecular Weight 177.67 g/mol Calculated

CAS Number 2031268-83-2 [1]

Canonical SMILES CC1(C)CC(=O)CCNC1.Cl

Appearance
White to off-white solid

(Predicted)

Solubility
Soluble in water and polar

organic solvents (Predicted)

Melting Point Not available

Synthesis and Reaction Mechanisms
While a specific, documented synthesis for 6,6-Dimethylazepan-4-one hydrochloride is not

readily available in peer-reviewed literature, a plausible synthetic route can be proposed based

on established methods for the synthesis of substituted azepan-4-ones. A common and

effective method involves a gold-catalyzed [5+2] annulation reaction.[2][3]
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Proposed Synthetic Pathway: Gold-Catalyzed [5+2]
Annulation
This approach involves the construction of the seven-membered azepane ring from a linear

precursor.

Experimental Protocol: Proposed Synthesis of 6,6-Dimethylazepan-4-one

Step 1: Synthesis of N-(3,3-dimethylbut-4-yn-1-yl)ethanamine

To a solution of 3,3-dimethylbut-4-yn-1-amine in a suitable solvent such as acetonitrile, add a

base like potassium carbonate.

Slowly add an acetylating agent (e.g., acetyl chloride or acetic anhydride) at a controlled

temperature.

Monitor the reaction by thin-layer chromatography (TLC) until completion.

Work up the reaction mixture by quenching with water and extracting the product with an

organic solvent.

Purify the crude product by column chromatography to yield N-(3,3-dimethylbut-4-yn-1-

yl)ethanamine.

Step 2: Gold-Catalyzed Cyclization

Dissolve the N-(3,3-dimethylbut-4-yn-1-yl)ethanamine intermediate in a suitable solvent

(e.g., dichloromethane).

Add a gold(I) catalyst, such as (2-biphenyl)Cy₂PAuNTf₂, to the solution.[3]

Stir the reaction mixture at room temperature or with gentle heating, monitoring its progress

by TLC or GC-MS.

Upon completion, quench the reaction and purify the resulting 6,6-Dimethylazepan-4-one by

column chromatography.

Step 3: Formation of the Hydrochloride Salt
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Dissolve the purified 6,6-Dimethylazepan-4-one in a suitable anhydrous solvent (e.g., diethyl

ether or isopropanol).

Bubble anhydrous hydrogen chloride gas through the solution or add a solution of HCl in a

suitable solvent.

The hydrochloride salt will precipitate out of the solution.

Collect the solid by filtration, wash with a non-polar solvent, and dry under vacuum to obtain

6,6-Dimethylazepan-4-one hydrochloride.

Starting Materials
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Caption: Proposed synthetic workflow for 6,6-Dimethylazepan-4-one hydrochloride.

Applications in Drug Discovery and Development
While specific biological activities of 6,6-Dimethylazepan-4-one hydrochloride have not been

reported, the azepan-4-one scaffold is a key structural element in various compounds with

therapeutic potential. The versatility of the ketone and the secondary amine functionalities

allows for a wide range of chemical modifications to explore structure-activity relationships

(SAR).

Scaffold for Library Synthesis: The azepan-4-one core can be readily functionalized at the

nitrogen atom and through reactions involving the ketone. This makes it an attractive starting
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point for the generation of compound libraries for high-throughput screening against various

biological targets.

Neurological Disorders: The azepane ring is present in several centrally active agents. The

lipophilicity and conformational properties imparted by the gem-dimethyl group in 6,6-

Dimethylazepan-4-one could be explored for the development of novel agents targeting

receptors and enzymes in the central nervous system.

Oncology: Certain substituted azepane derivatives have demonstrated cytotoxic activity

against cancer cell lines. The unique substitution pattern of this compound could lead to

novel interactions with anticancer targets.
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Caption: Logical workflow for the utility of 6,6-Dimethylazepan-4-one HCl in drug discovery.
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Conclusion
6,6-Dimethylazepan-4-one hydrochloride represents a chemical entity with untapped

potential in the realm of medicinal chemistry. While direct experimental data remains scarce, its

structural features and the established importance of the azepan-4-one scaffold suggest that it

is a valuable compound for further investigation. The proposed synthetic route provides a

practical starting point for its preparation, and the outlined potential applications offer a

rationale for its inclusion in drug discovery programs. Future research focused on the

synthesis, characterization, and biological evaluation of this compound and its derivatives is

warranted to fully elucidate its therapeutic potential.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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